Cas no 2091198-09-1 ((1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol)

• Product Name: (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol
• CAS No: 2091198-09-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 4771655
• Update Time: 2025-05-19

(1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol
• (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol

• Inchi： 1S/C13H20N2O/c1-13(2)9-15(7-10(13)8-16)12-6-4-3-5-11(12)14/h3-6,10,16H,7-9,14H2,1-2H3
• InChI Key： SKIBXVKPTFNQLQ-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC=CC=2N)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5

Additional information on (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol

Comprehensive Overview of (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol (CAS No. 2091198-09-1)

(1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol (CAS No. 2091198-09-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine structure and aminophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol features a pyrrolidine ring substituted with a 2-aminophenyl group and a hydroxymethyl group. This configuration imparts unique chemical properties, making it a versatile building block in organic synthesis. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties for specific applications.

One of the most prominent applications of CAS No. 2091198-09-1 is in the pharmaceutical industry, where it is utilized as an intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its role in the development of central nervous system (CNS) targeting drugs, owing to its ability to cross the blood-brain barrier. This has sparked interest among researchers working on neurodegenerative diseases, such as Alzheimer's and Parkinson's, where new treatment options are urgently needed.

In addition to its pharmaceutical applications, (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol has shown promise in material science. Its unique structure makes it a potential candidate for the development of advanced polymers and functional materials. Researchers are investigating its use in creating novel materials with enhanced thermal stability and mechanical properties, which could have applications in various industrial sectors.

The synthesis of CAS No. 2091198-09-1 typically involves multi-step organic reactions, starting from readily available precursors. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of its production. This aligns with the growing demand for eco-friendly chemical processes in the industry, a topic that has gained significant traction in recent years.

Quality control and characterization of (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol are crucial aspects of its production. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important for pharmaceutical applications, where compound purity directly impacts therapeutic efficacy and safety.

The market for CAS No. 2091198-09-1 has seen steady growth, driven by increasing research activities in medicinal chemistry and material science. Pharmaceutical companies and research institutions are the primary consumers of this compound, utilizing it in their drug discovery programs. The compound's versatility and potential for creating novel derivatives make it a valuable asset in the toolkit of synthetic chemists.

Storage and handling of (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. Proper handling procedures ensure the longevity of the compound and the safety of laboratory personnel.

Future research directions for CAS No. 2091198-09-1 include exploring its potential as a scaffold for multi-target drugs, a growing trend in pharmaceutical development. Additionally, its application in catalysis and as a ligand in metal-organic frameworks is an area of active investigation. These emerging applications highlight the compound's versatility and the continuous interest from the scientific community.

For researchers seeking information about (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol, understanding its structure-activity relationships is crucial. The compound's unique combination of functional groups offers multiple sites for modification, allowing for the creation of diverse analogs with potentially improved pharmacological profiles. This aspect makes it particularly valuable in medicinal chemistry optimization programs.

The availability of CAS No. 2091198-09-1 from chemical suppliers has improved in recent years, with several reputable manufacturers offering it in various quantities. Researchers should ensure they source the compound from reliable suppliers who provide comprehensive analytical data and proper documentation to guarantee quality and consistency in their experiments.

In conclusion, (1-(2-Aminophenyl)-4,4-dimethylpyrrolidin-3-yl)methanol represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility make it a valuable tool for chemists and researchers working on cutting-edge scientific problems. As research continues to uncover new potential applications, the importance of this compound in various scientific disciplines is likely to grow further.